Cas no 1807216-69-8 (Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate)

• Product Name: Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate
• CAS No: 1807216-69-8
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 4947514
• Update Time: 2025-05-24

Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate

• Inchi： 1S/C13H14ClNO2/c1-3-12-10(7-14)5-9(6-11(12)8-15)13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： JETZNJSCIFDJPO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OCC)C=C(C#N)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate

Recent Advances in the Application of Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate (CAS: 1807216-69-8) in Chemical Biology and Pharmaceutical Research

Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate (CAS: 1807216-69-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the use of Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate is its incorporation into the synthesis of novel kinase inhibitors. Kinases play a critical role in various cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop selective inhibitors targeting specific kinase isoforms, thereby enhancing therapeutic efficacy while minimizing off-target effects. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed these synthetic approaches, showcasing the compound's adaptability in medicinal chemistry.

In addition to its role in kinase inhibitor development, Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate has been investigated for its potential in prodrug design. Prodrug strategies are increasingly employed to improve the pharmacokinetic properties of therapeutic agents, and this compound's reactive chloromethyl and cyano groups offer unique opportunities for chemical modification. Studies have demonstrated its utility in creating prodrugs with enhanced solubility and bioavailability, addressing common challenges in drug formulation. These findings were recently presented at the American Chemical Society's annual meeting, underscoring the compound's relevance in contemporary pharmaceutical research.

Another area of active research involves the mechanistic studies of Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate's interactions with biological targets. Advanced computational modeling and X-ray crystallography have provided insights into the compound's binding modes and its influence on target protein conformations. These studies, published in high-impact journals such as Nature Chemical Biology, have not only elucidated the compound's mechanism of action but also paved the way for the rational design of next-generation therapeutics. The integration of structural biology and medicinal chemistry has been particularly fruitful in optimizing the compound's derivatives for improved potency and selectivity.

Despite these promising developments, challenges remain in the large-scale synthesis and application of Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate. Recent patents and technical reports highlight ongoing efforts to streamline its production, with a focus on green chemistry principles to minimize environmental impact. Innovations in catalytic processes and solvent systems have shown potential in improving yield and purity, as reported in recent issues of Organic Process Research & Development. These advancements are critical for ensuring the compound's accessibility for both academic and industrial research.

In conclusion, Ethyl 3-chloromethyl-5-cyano-4-ethylbenzoate (CAS: 1807216-69-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, prodrug design, and mechanistic studies underscore its importance in the field. As research progresses, further optimization of its synthetic routes and biological activities will likely expand its utility, offering new opportunities for therapeutic innovation. This brief summarizes the current state of knowledge and highlights the compound's potential to contribute to future breakthroughs in medicine.